Crosslinkers
  • Fmoc-PEG4-NHS ester
    Fmoc-PEG4-NHS ester
    • Cat. No.:
    • B607515
    • CAS No.:
    • Molecular Formula:
    • C30H36N2O10
    • Molecular Weight:
    • 584.6 g/mol
    Description
    Fmoc-PEG4-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic condit...
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  • Fmoc-PEG8-NHS ester
    Fmoc-PEG8-NHS ester
    • Cat. No.:
    • B607518
    • CAS No.:
    • Molecular Formula:
    • C38H52N2O14
    • Molecular Weight:
    • 760.8 g/mol
    Description
    Fmoc-PEG8-NHS ester is a PEG derivative containing an Fmoc-protected amine and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The Fmoc group can be deprotected under basic condit...
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  • Hydroxy-PEG5-t-butyl ester
    Hydroxy-PEG5-t-butyl ester
    • Cat. No.:
    • B608014
    • CAS No.:
    • 850090-09-4
    • Molecular Formula:
    • C17H34O8
    • Molecular Weight:
    • 366.45
    Description
    Hydroxy-PEG5-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
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  • Hydroxy-PEG6-Boc
    Hydroxy-PEG6-Boc
    • Cat. No.:
    • B608017
    • CAS No.:
    • 361189-64-2
    • Molecular Formula:
    • C19H38O9
    • Molecular Weight:
    • 410.5 g/mol
    Description
    Hydroxy-PEG6-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
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  • Mal-amido-PEG4-NHS ester
    Mal-amido-PEG4-NHS ester
    • Cat. No.:
    • B608811
    • CAS No.:
    • 756525-99-2
    • Molecular Formula:
    • C22H31N3O11
    • Molecular Weight:
    • 513.5 g/mol
    Description
    Mal-amido-PEG4-NHS is a PEG derivative containing a maleimide group and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The NHS ester can be used to label the primary amines (-NH2...
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  • Mal-amido-PEG6-NHS
    Mal-amido-PEG6-NHS
    • Cat. No.:
    • B608815
    • CAS No.:
    • Molecular Formula:
    • C26H39N3O13
    • Molecular Weight:
    • 601.6 g/mol
    Description
    Mal-amido-PEG6-NHS is a PEG derivative containing a maleimide group and an NHS ester. The hydrophilic PEG spacer increases solubility in aqueous media. The NHS ester can be used to label the primary amines (-NH2...
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  • Bitoscanate
    Bitoscanate
    • Cat. No.:
    • B1667535
    • CAS No.:
    • 4044-65-9
    • Molecular Formula:
    • C8H4N2S2
    • Molecular Weight:
    • 192.3 g/mol
    Description
    Bitoscanate appears as odorless colorless crystals. Melting point 132 °C.
    Bitoscanate is a member of benzenes.
    Phenylene-1,4-diisothiocyanate is a chemical compound of cyanide.
    anthelmintic;  minor...
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  • N-(6-Maleimidocaproyloxy)succinimide
    N-(6-Maleimidocaproyloxy)succinimide
    • Cat. No.:
    • B1671203
    • CAS No.:
    • 55750-63-5
    • Molecular Formula:
    • C14H16N2O6
    • Molecular Weight:
    • 308.29 g/mol
    Description
    EMCS crosslinker, also known as Mal-heptanoic NHS ester, is a non-cleavable, water insoluble, heterobifunctional protein crosslinking reagent that is commonly used to crosslink haptens to carrier proteins and en...
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  • Hydroxy-PEG4-(CH2)2-Boc
    Hydroxy-PEG4-(CH2)2-Boc
    • Cat. No.:
    • B1673976
    • CAS No.:
    • 518044-32-1
    • Molecular Formula:
    • C15H30O7
    • Molecular Weight:
    • 322.39 g/mol
    Description
    Hydroxy-PEG4-t-butyl ester is a PEG derivative containing a hydroxyl group with a t-butyl ester. The hydrophilic PEG spacer increases solubility in aqueous media. The hydroxyl group enables further derivatizatio...
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  • Spdph
    Spdph
    • Cat. No.:
    • B1674665
    • CAS No.:
    • 158913-22-5
    • Molecular Formula:
    • C18H23N3O5S2
    • Molecular Weight:
    • 425.5 g/mol
    Description
    The amine-reactive portion of SPDP reagents is the N-hydroxysuccinimide (NHS) ester. Reactions are most commonly performed in phosphate, carbonate/bicarbonate, or borate buffers at pH 7-8. Other buffers can be u...
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